(3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one

• IUPAC Name: (3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one
• InChI: InChI=1S/C12H15F3N4O2/c1-8-11(21)16-4-2-5-19(8)10(20)7-18-6-3-9(17-18)12(13,14)15/h3,6,8H,2,4-5,7H2,1H3,(H,16,21)/t8-/m0/s1
• InChI Key: GWJJNJQXLCIGGK-QMMMGPOBSA-N
• Canonical SMILES: CC1C(=O)NCCCN1C(=O)CN2C=CC(=N2)C(F)(F)F
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1C(=O)CN2C=CC(=N2)C(F)(F)F
• Molecular Formula: C12H15F3N4O2
• Molecular Weight: 304.27 g/mol

Description

(3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The exact mechanism of action of ((3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. By enhancing the activity of the GABA-A receptor, this compound can increase the inhibitory effects of GABA, leading to its anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
(this compound)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one has been shown to have various biochemical and physiological effects. It has been shown to increase the activity of the GABA-A receptor, leading to its anxiolytic, sedative, and anticonvulsant effects. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of ((3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one is its potential as a candidate for the development of new drugs for the treatment of various neurological disorders and pain and inflammation. However, one of the major limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ((3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one. One potential direction is the development of new drugs based on this compound for the treatment of various neurological disorders and pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, future studies could focus on improving the solubility of this compound to make it more suitable for in vivo administration.

Synthesis Methods

The synthesis method of ((3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one involves the reaction of 3-(trifluoromethyl)pyrazole-1-carboxylic acid with N-methylglycine methyl ester hydrochloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form the final product.

Scientific Research Applications

((3S)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one)-3-methyl-4-[2-[3-(trifluoromethyl)pyrazol-1-yl]acetyl]-1,4-diazepan-2-one has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticonvulsant, anxiolytic, and sedative effects, making it a promising candidate for the treatment of various neurological disorders such as epilepsy, anxiety, and insomnia. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.